1-(Bromomethyl)-7-chloronaphthalene
Description
1-(Bromomethyl)-7-chloronaphthalene is a polycyclic aromatic hydrocarbon featuring a bromomethyl (-CH₂Br) substituent at position 1 and a chlorine atom at position 7 of the naphthalene ring. This compound is of interest in organic synthesis due to the reactivity of the bromomethyl group, which serves as a versatile intermediate for further functionalization, such as nucleophilic substitution or cross-coupling reactions . Its dual substitution pattern introduces unique electronic and steric effects, distinguishing it from simpler monosubstituted naphthalene derivatives.
Properties
Molecular Formula |
C11H8BrCl |
|---|---|
Molecular Weight |
255.54 g/mol |
IUPAC Name |
1-(bromomethyl)-7-chloronaphthalene |
InChI |
InChI=1S/C11H8BrCl/c12-7-9-3-1-2-8-4-5-10(13)6-11(8)9/h1-6H,7H2 |
InChI Key |
IVPJUSNQPHKKKU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)Cl)C(=C1)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Physical and Chemical Properties of 1-(Bromomethyl)-7-chloronaphthalene and Analogues
*Calculated based on molecular formula. †Inferred from analogous brominated/chlorinated naphthalenes. ‡Estimated from monosubstituted chloronaphthalene data.
Key Observations :
- The bromomethyl group in this compound increases molecular weight compared to monosubstituted derivatives like 1-Bromonaphthalene.
- The chlorine at position 7 likely reduces solubility in polar solvents compared to methoxy-substituted analogues (e.g., 1-Bromo-7-methoxyNaphthalene) .
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